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Compound of Interest

Compound Name: Trans-Dihydrolycoricidine

Cat. No.: B15603065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trans-Dihydrolycoricidine is a naturally occurring Amaryllidaceae alkaloid with the molecular

formula C14H15NO6. This technical guide provides a comprehensive overview of its chemical

properties, biological activities, and potential as an anticancer agent. The document details its

antiproliferative effects against a panel of human cancer cell lines and outlines the

experimental protocols for assessing its cytotoxic and apoptotic activities. Furthermore, it

explores the known and putative signaling pathways involved in its mechanism of action,

offering a valuable resource for researchers in oncology and drug discovery.

Chemical and Physical Properties
Trans-Dihydrolycoricidine is a member of the phenanthridine class of alkaloids, characterized

by a tetracyclic ring structure. Its systematic IUPAC name is (2S,3R,4S,4aR,11bR)-2,3,4-

trihydroxy-2,3,4,4a,5,11b-hexahydro-1H-[1][2]dioxolo[4,5-j]phenanthridin-6-one.
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Property Value Source

Molecular Formula C14H15NO6 PubChem

Molecular Weight 293.27 g/mol PubChem

IUPAC Name

(2S,3R,4S,4aR,11bR)-2,3,4-

trihydroxy-2,3,4,4a,5,11b-

hexahydro-1H-[1]

[2]dioxolo[4,5-j]phenanthridin-

6-one

PubChem

InChI Key N/A PubChem

Canonical SMILES

C1=C2C(=CC(=C1)OCO2)C3

C4C(C(C(N3C(=O)C5=CC=C4

C=C5)O)O)O

PubChem

PubChem CID 454239 PubChem

Natural Source

Found in plants of the

Amaryllidaceae family, such as

Hymenocallis littoralis.[3]

Biological Activity and Antiproliferative Effects
Trans-Dihydrolycoricidine is recognized for its cytotoxic properties.[4] As a member of the

Amaryllidaceae alkaloid family, it is part of a group of compounds known for their significant

biological activities, including anticancer effects.[3][4]

In Vitro Anticancer Activity
A study by Varró et al. (2019) investigated the antiproliferative activity of a series of (±)-trans-

dihydronarciclasine and (±)-trans-dihydrolycoricidine analogues against a panel of 60 human

tumor cell lines (NCI60).[5] While the detailed results for trans-dihydrolycoricidine itself are

not specified in the readily available literature, the study highlights the potent cytotoxic nature

of this class of compounds. The research indicated that the presence of a hydroxy group at

position 7 and a rigid, 1,3-benzodioxole scaffold were crucial for the antiproliferative activity.[5]
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Further research is required to obtain and present the specific GI50 (50% growth inhibition)

values for trans-dihydrolycoricidine against the NCI60 cell lines.

Mechanism of Action
The precise molecular targets of trans-dihydrolycoricidine are not yet fully elucidated.

However, based on studies of related Amaryllidaceae alkaloids, its mechanism of action is

believed to involve the induction of apoptosis and cell cycle arrest.[3][4]

Apoptosis Induction
Amaryllidaceae alkaloids are known to trigger apoptosis in cancer cells.[1][3] The intrinsic

apoptotic pathway is a likely mechanism, involving the release of cytochrome c from the

mitochondria, which in turn activates a cascade of caspases leading to programmed cell death.

[3] Studies on related compounds suggest that the apoptosis-inducing properties are a key

contributor to their anticancer effects.[6] For instance, narciclasine, a structurally similar

alkaloid, has been shown to be a potent inducer of apoptosis.[6]

The following diagram illustrates a plausible general pathway for apoptosis induction by

Amaryllidaceae alkaloids, which may be applicable to trans-dihydrolycoricidine.
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Putative Apoptosis Induction Pathway.

Cell Cycle Arrest
Many anticancer agents exert their effects by disrupting the cell cycle. Amaryllidaceae alkaloids

have been shown to cause cell cycle arrest, often at the G1 or G2/M phases.[7][8][9] This

prevents cancer cells from proliferating and can lead to apoptosis. The specific effects of trans-
dihydrolycoricidine on the cell cycle have not been detailed in the available literature, but it is

a probable component of its mechanism of action.

The following diagram depicts a generalized workflow for investigating the effect of a

compound on the cell cycle.

Cancer Cell Culture Treatment Add Trans-Dihydrolycoricidine Cell Harvesting & Fixation PI Staining Flow Cytometry Data Analysis
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Experimental Workflow for Cell Cycle Analysis.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of compounds like trans-
dihydrolycoricidine are crucial for reproducible research. The following are generalized

protocols based on standard methodologies used for assessing cytotoxicity and apoptosis.

NCI60 Sulforhodamine B (SRB) Cytotoxicity Assay
This assay is a common method for screening the cytotoxic effects of compounds against a

panel of 60 human cancer cell lines.

Methodology:

Cell Plating: Cells are seeded in 96-well microtiter plates at appropriate densities and

incubated for 24 hours.

Compound Addition: The test compound (trans-dihydrolycoricidine) is added at various

concentrations, typically in a 5-log molar range.

Incubation: The plates are incubated for an additional 48 hours.

Fixation: Cells are fixed in situ by adding cold 50% (w/v) trichloroacetic acid (TCA) and

incubating for 60 minutes at 4°C.

Staining: The plates are washed with water, and 0.4% (w/v) Sulforhodamine B (SRB) in 1%

acetic acid is added to each well for 10 minutes.

Washing: Unbound dye is removed by washing with 1% acetic acid.

Solubilization and Absorbance Reading: The bound stain is solubilized with 10 mM Tris base,

and the absorbance is read at 515 nm.

Data Analysis: The percentage of cell growth is calculated relative to untreated control cells.

From the dose-response curves, parameters such as GI50 (50% growth inhibition), TGI (total

growth inhibition), and LC50 (50% lethal concentration) are determined.[10][11]
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Apoptosis Assay using Annexin V-FITC and Propidium
Iodide (PI) Staining
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic,

and necrotic cells.

Methodology:

Cell Seeding and Treatment: Cancer cells (e.g., Jurkat cells) are seeded in culture plates

and treated with trans-dihydrolycoricidine at various concentrations for a specified time

(e.g., 24 or 48 hours). A vehicle-treated group serves as a negative control.

Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-

buffered saline (PBS), and resuspended in Annexin V binding buffer.

Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension.

Incubation: The cells are incubated in the dark at room temperature for 15-20 minutes.

Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry.

Data Interpretation:

Annexin V-negative and PI-negative cells are considered viable.

Annexin V-positive and PI-negative cells are in early apoptosis.

Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Annexin V-negative and PI-positive cells are considered necrotic.

Conclusion and Future Directions
Trans-Dihydrolycoricidine, a natural product from the Amaryllidaceae family, demonstrates

significant potential as a cytotoxic agent. Its presumed mechanism of action, involving the

induction of apoptosis and cell cycle arrest, aligns with the characteristics of effective

anticancer drugs. However, to fully realize its therapeutic potential, further research is

imperative. Key areas for future investigation include:
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Comprehensive NCI60 Screening: Obtaining and analyzing the full NCI60 panel data for

trans-dihydrolycoricidine to identify sensitive cancer cell lines and potential biomarkers of

response.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by trans-dihydrolycoricidine.

In Vivo Efficacy: Evaluating the antitumor activity of trans-dihydrolycoricidine in preclinical

animal models.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues to

optimize potency and selectivity and to reduce potential toxicity.

The information presented in this technical guide provides a solid foundation for researchers to

build upon in the quest to develop novel and effective cancer therapies derived from natural

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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